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Compound of Interest

Compound Name: ATTO 565

Cat. No.: B12378661

For researchers, scientists, and drug development professionals engaged in Forster
Resonance Energy Transfer (FRET) based assays, the selection of an appropriate fluorophore
pair is paramount for experimental success. This guide provides an objective comparison of
ATTO 565 and Cy3, two commonly used donor fluorophores, supported by photophysical data
and a detailed experimental protocol for direct comparison.

ATTO 565, a rhodamine-based dye, has emerged as a strong contender to the traditionally
used cyanine dye, Cy3. Key advantages of ATTO 565 include its significantly higher
fluorescence quantum yield and greater photostability, which translate to brighter signals and
longer observation times in FRET experiments.[1] Conversely, the photophysical properties of
Cy3 are known to be highly sensitive to its local environment, which can lead to variability in
experimental results.[1][2] ATTO 565 generally exhibits more stable and predictable
performance, making it a robust alternative for quantitative FRET studies.[1]

Quantitative Photophysical and FRET Properties

The selection of a FRET donor is critically dependent on its photophysical characteristics and
its interaction with a suitable acceptor. The following table summarizes the key quantitative
properties of ATTO 565 and Cy3.
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Property

ATTO 565

Cy3

Excitation Maximum (Aex)

564 nm[1][3]

~550 - 555 nm[4][5]

Emission Maximum (Aem)

590 nm[1][3]

~565 - 572 nm[4][5]

Molar Extinction Coefficient (g)

120,000 cm=tM-1[1][3]

150,000 cm~tM-1[6]

Fluorescence Quantum Yield

0.04 - 0.4 (highly environment-

0.90[1][3]
(D) dependent)[6]
i 0.1 - 2.5 ns (highly
Fluorescence Lifetime (1) 4.0 ns[1] )
environment-dependent)[6]
Forster Radius (Ro) with ATTO
6.5 nm[6] 5.1 nm[6]
647N
Forster Radius (Ro) with Cy5 6.0 nm[6] 5.4 nm[6]
Photostability High[1] Moderate to Low[1]

Environmental Sensitivity

Low to Moderate[1]

Highl6]

Visualizing the FRET Process and Experimental

Workflow

To better understand the underlying principles and the experimental approach for comparing

these two fluorophores, the following diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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